Cas no 106359-69-7 (4-Naphthalen-1-yl-benzoic Acid)

• Product Name: 4-Naphthalen-1-yl-benzoic Acid
• CAS No: 106359-69-7
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• MDL: MFCD04117438
• CID: 127094
• PubChem ID: 2760151
• Update Time: 2025-08-05

4-Naphthalen-1-yl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Naphthalen-1-yl)benzoic acid
• 4-(2-HYDROXYNAPHTHALEN-1-YL)BENZOIC ACID
• 4-Naphthalen-1-yl-benzoic acid
• Benzoic acid,4-(1-naphthalenyl)-
• 1-(4-carboxyphenyl)naphthalene
• 4-[1]Naphthyl-benzoesaeure
• 4-[1]naphthyl-benzoic acid
• 4-naphthalene-1-ylbenzoic acid
• AC1MC21C
• ACMC-2098je
• ANW-15336
• CTK7I7831
• p-(1-naphthyl)benzoic acid
• SureCN5788498
• 4-(4-Aminonaphthalen-1-yl)benzoic acid
• 4-(4-Fluoronaphthalen-1-yl)benzoic acid
• 4-(2-Methylnaphthalen-1-yl)benzoic acid
• 4-(4-(Dimethylamino)naphthalen-1-yl)benzoic acid
• AKOS005816552
• FS-6477
• 4-(1-Naphthyl)benzoic acid
• 106359-69-7
• DTXSID40375042
• MFCD04117438
• SCHEMBL5788498
• 4-naphthalen-1-ylbenzoic Acid
• 4-(Naphthalen-1-yl)benzoicacid
• 4-Naphthalen-1-yl-benzoic Acid

• MDL： MFCD04117438
• Inchi： 1S/C17H12O2/c18-17(19)14-10-8-13(9-11-14)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,(H,18,19)
• InChI Key： JLHKJIKIQYSZAZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 248.08376
• Monoisotopic Mass: 248.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.20500

Additional information on 4-Naphthalen-1-yl-benzoic Acid

4-Naphthalen-1-yl-benzoic Acid (CAS No. 106359-69-7): A Versatile Compound for Advanced Applications

4-Naphthalen-1-yl-benzoic Acid (CAS No. 106359-69-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, characterized by its unique molecular structure combining a naphthalene ring with a benzoic acid moiety, offers a wide range of applications due to its distinct chemical properties. Researchers and industries are increasingly exploring its potential, especially in the development of novel materials and bioactive molecules.

The chemical structure of 4-Naphthalen-1-yl-benzoic Acid features a naphthalene group attached to a benzoic acid unit, which imparts both aromaticity and carboxylic acid functionality. This dual characteristic makes it an excellent candidate for organic synthesis intermediates and pharmaceutical precursors. Its molecular formula, C₁₇H₁₂O₂, and molecular weight of 248.28 g/mol further highlight its suitability for precision applications in research and industry.

One of the most compelling aspects of 4-Naphthalen-1-yl-benzoic Acid is its role in the development of advanced materials. With the growing demand for high-performance polymers and liquid crystals, this compound serves as a critical building block. Its ability to form stable crystalline structures and interact with other aromatic systems makes it invaluable in the design of organic electronic devices, such as OLEDs and photovoltaic cells. Recent studies have also explored its potential in supramolecular chemistry, where its π-π stacking interactions can be harnessed for self-assembling systems.

In the pharmaceutical sector, 4-Naphthalen-1-yl-benzoic Acid is being investigated for its bioactive properties. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its structural similarity to other pharmacologically active naphthalene derivatives. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant activities, making it a promising candidate for further development. The compound's ability to modulate biological pathways is a hot topic in medicinal chemistry, aligning with the current trend of targeting niche molecular interactions for therapeutic purposes.

The synthesis of 4-Naphthalen-1-yl-benzoic Acid typically involves the Friedel-Crafts acylation of naphthalene, followed by oxidation to introduce the carboxylic acid group. This process, while well-established, continues to be optimized for higher yields and greener methodologies. The push for sustainable chemistry has led to innovations in catalytic systems and solvent-free reactions, which are highly relevant to the production of this compound. These advancements not only improve efficiency but also reduce the environmental footprint, addressing the growing consumer demand for eco-friendly chemical processes.

From a commercial perspective, the market for 4-Naphthalen-1-yl-benzoic Acid is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and material science labs. The compound's high purity grades and custom synthesis options make it a sought-after product for specialized research. Additionally, its compatibility with high-throughput screening techniques has further boosted its popularity in drug discovery pipelines.

For researchers and industry professionals, understanding the storage and handling of 4-Naphthalen-1-yl-benzoic Acid is crucial. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper handling ensures its longevity and effectiveness in experimental setups, which is particularly important for long-term studies. Safety data sheets (SDS) provide comprehensive guidelines, emphasizing the importance of laboratory best practices when working with this compound.

In conclusion, 4-Naphthalen-1-yl-benzoic Acid (CAS No. 106359-69-7) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, coupled with its applicability in cutting-edge research, make it a valuable asset for innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the development of next-generation materials and therapeutics. Whether you're a chemist, material scientist, or pharmaceutical researcher, 4-Naphthalen-1-yl-benzoic Acid offers a world of possibilities waiting to be unlocked.